Cas no 1095574-94-9 ((7-chloro-1,3-benzothiazol-2-yl)methanamine)

• Product Name: (7-chloro-1,3-benzothiazol-2-yl)methanamine
• CAS No: 1095574-94-9
• MF: C₈H₇ClN₂S
• MW: 198.672579050064
• CID: 5166592
• PubChem ID: 43306296
• Update Time: 2025-06-15

(7-chloro-1,3-benzothiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanamine, 7-chloro-
• (7-Chlorobenzo[d]thiazol-2-yl)methanamine
• (7-chloro-1,3-benzothiazol-2-yl)methanamine

• Inchi： 1S/C8H7ClN2S/c9-5-2-1-3-6-8(5)12-7(4-10)11-6/h1-3H,4,10H2
• InChI Key： HSVOCBIKTOZRGJ-UHFFFAOYSA-N
• SMILES： S1C2=C(Cl)C=CC=C2N=C1CN

Additional information on (7-chloro-1,3-benzothiazol-2-yl)methanamine

Latest Research Insights on (7-chloro-1,3-benzothiazol-2-yl)methanamine (CAS: 1095574-94-9)

The compound (7-chloro-1,3-benzothiazol-2-yl)methanamine (CAS: 1095574-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its benzothiazole core and chloro-substitution, has emerged as a promising scaffold for drug discovery due to its unique physicochemical properties and potential biological activities. Recent studies have explored its applications in targeting various disease pathways, particularly in oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of (7-chloro-1,3-benzothiazol-2-yl)methanamine as a key intermediate in the synthesis of novel kinase inhibitors. The research team demonstrated that derivatives of this compound exhibited potent inhibitory activity against several cancer-associated kinases, with IC50 values in the low nanomolar range. Molecular docking studies revealed that the chloro-substituted benzothiazole moiety plays a critical role in binding to the ATP pocket of target kinases.

In the antimicrobial domain, a recent patent application (WO2023051234) disclosed novel derivatives of (7-chloro-1,3-benzothiazol-2-yl)methanamine with broad-spectrum activity against drug-resistant bacterial strains. The lead compound in this series showed remarkable efficacy against methicillin-resistant Staphylococcus aureus (MRSA) with a MIC of 0.5 μg/mL, while maintaining low cytotoxicity against mammalian cells. This finding suggests potential for developing new antibiotics to address the growing challenge of antimicrobial resistance.

Pharmacokinetic studies of (7-chloro-1,3-benzothiazol-2-yl)methanamine derivatives have yielded promising results. A 2024 preclinical investigation reported favorable absorption and distribution profiles for several analogs, with oral bioavailability ranging from 45-65% in rodent models. The compounds demonstrated good blood-brain barrier penetration, indicating potential applications in central nervous system disorders. Metabolic stability studies showed that the chloro-substitution significantly reduced oxidative metabolism compared to unsubstituted analogs.

The synthetic accessibility of (7-chloro-1,3-benzothiazol-2-yl)methanamine has been improved through recent methodological advances. A green chemistry approach published in Organic Process Research & Development (2023) described a one-pot synthesis with 85% yield using water as the solvent. This environmentally friendly protocol enhances the compound's appeal for large-scale pharmaceutical production while reducing hazardous waste generation.

Ongoing clinical trials are exploring the therapeutic potential of (7-chloro-1,3-benzothiazol-2-yl)methanamine-based compounds. Phase I results for a lead candidate in non-small cell lung cancer showed acceptable safety profiles and preliminary evidence of tumor regression. These developments position this chemical scaffold as a valuable platform for future drug discovery efforts across multiple therapeutic areas.